Cas no 33225-60-4 (2-Propan-1,1,1,2-d4-ol(9CI))
2-Propan-1,1,1,2-d4-ol(9CI) structure
Product Name:2-Propan-1,1,1,2-d4-ol(9CI)
2-Propan-1,1,1,2-d4-ol(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Propan-1,1,1,2-d4-ol(9CI)
- Isopropyl-1,2,2,2-d4alcohol (8CI)
- 33225-60-4
- ISO-PROPYL-1,1,1,2-D4 ALCOHOL
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- Inchi: 1S/C3H8O/c1-3(2)4/h3-4H,1-2H3/i1D3,3D
- InChI Key: KFZMGEQAYNKOFK-VYMTUXDUSA-N
- SMILES: OC([2H])(C)C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 64.083
- Monoisotopic Mass: 64.083
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 4
- Rotatable Bond Count: 0
- Complexity: 10.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2A^2
- XLogP3: 0.3
Experimental Properties
- PSA: 20.23000
- LogP: 0.38710
2-Propan-1,1,1,2-d4-ol(9CI) Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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